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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1671291

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Imazalil. It offers procedural, step-by-step guidance
on personal protective equipment (PPE), safe handling protocols, and disposal plans to ensure
laboratory safety.

Imazalil is a fungicide that is toxic if swallowed, causes serious eye damage, and is suspected
of causing cancer.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[2][3][4]
Adherence to strict safety protocols is crucial to minimize exposure risk.

Personal Protective Equipment (PPE) for Imazalil

The selection of appropriate PPE is critical to prevent dermal, ocular, oral, and inhalation
exposure.[5][6] Always consult the product's specific Safety Data Sheet (SDS) for detailed
requirements.[7]
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Protection Type

Equipment

Specifications & Rationale

Eye & Face Protection

Chemical safety goggles or a

face shield

Required: Imazalil causes
serious eye damage.[1][2][3]
Standard safety glasses are
insufficient; chemical splash
goggles that meet ANSI Z87.1
standards are necessary. A
face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[6][7][8]

Hand Protection

Chemical-resistant gloves

Required: Prevents dermal
absorption, as Imazalil can be
harmful if absorbed through
the skin.[6][8] Use unlined,
chemical-resistant gloves (e.g.,
butyl rubber, neoprene, PVC).
[5][9] Do not use leather or
fabric gloves.[6][7] Wash the
exterior of gloves before

removal.[7]

Body Protection

Chemical-resistant coveralls or
lab coat with a chemical-

resistant apron

Required: Wear a long-sleeved
shirt and long pants as a base
layer.[8] A lab coat should be
worn for low-volume handling.
For mixing or handling larger
gquantities, chemical-resistant
coveralls and a chemical-
resistant apron are
recommended to protect

against spills and splashes.[6]

[8]19]

Foot Protection

Chemical-resistant boots

Required: Leather or canvas
shoes are not permissible as

they can absorb the chemical.
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[7][9] Wear chemical-resistant
boots and place pant legs
outside of the boots to prevent

pesticides from entering.[7][9]

Recommended/Situational:
Use only in a well-ventilated
area.[4][10] If dusts or aerosols
may be generated or if
Air-purifying respirator (it ventilation is inadequate, an
Respiratory Protection ) appropriate air-purifying
required) respirator with the correct
cartridges should be used.[6]
The need for a respirator will
be specified on the pesticide

label and SDS.[5]

Safe Handling Protocol: A Step-by-Step Laboratory
Guide

This protocol outlines the procedural steps for safely handling Imazalil in a laboratory setting,
from preparation to disposal.

1. Preparation and Precautionary Measures

o Review Documentation: Before beginning any work, thoroughly read the Safety Data Sheet
(SDS) and any accompanying product information.[7]

o Designate Area: Cordon off and label a specific area for handling Imazalil. Ensure an
eyewash station and safety shower are immediately accessible.

 Verify Ventilation: Confirm that work will be conducted in a well-ventilated area, such as a
chemical fume hood, especially when handling powders or creating solutions.[4][10]

o Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect all items
for damage (e.g., cracks, holes) before use.[7][11]
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2. Handling and Experimental Procedure
e Don PPE: Put on all required PPE before handling the chemical.

» Weighing and Measuring: Handle solid Imazalil in a manner that avoids generating dust.[4]
[10] When preparing solutions, add Imazalil to the diluent to minimize splashing.

» Avoid Contamination: Do not eat, drink, or smoke in the designated handling area.[4][10] Use
dedicated labware for Imazalil experiments.

o Personal Hygiene: If Imazalil contacts your gloves, wash them before removing. Always
wash hands thoroughly with soap and water after handling and before leaving the laboratory,
even if gloves were worn.[8][10]

3. Spill and Emergency Procedures

e Minor Spills: For small spills, absorb the material with an inert substance like sand, sawdust,
or vermiculite.[8] Sweep the material into a suitable, labeled container for disposal.[4][10]

e Major Spills: Evacuate the area and alert emergency responders.[10] Prevent the spill from
entering drains or waterways.[1][10]

e First Aid - Eye Contact: Immediately flush eyes with plenty of flowing water for 10-15
minutes, holding eyelids open.[1] Remove contact lenses if present and easy to do so.[4]
Seek immediate medical attention.[1][4]

o First Aid - Skin Contact: Immediately remove all contaminated clothing.[2][8] Wash the
affected skin area with plenty of soap and water.[7][12]

o First Aid - Ingestion: If swallowed, rinse mouth immediately and drink plenty of water.[1][4]
Call a physician or poison control center immediately.[1][3] Do not induce vomiting.[12]

o First Aid - Inhalation: Move the person to fresh air and keep them comfortable for breathing.
[41[12]

Storage and Disposal Plan
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Proper storage and disposal are critical to prevent environmental contamination and accidental
exposure.

o Storage: Store Imazalil in its original, tightly closed container in a cool, dry, and well-
ventilated area.[10][13] The storage area should be locked and away from foodstuffs,
beverages, and animal feed.[4][10]

o Waste Disposal: All Imazalil waste, including contaminated absorbents and disposable PPE,
is considered hazardous waste.

o Collect all waste in sealed, clearly labeled containers.[4]

o Dispose of excess or waste pesticide through a licensed chemical destruction plant or in
accordance with local, state, and federal regulations.[4][8]

o Crucially, do not contaminate water, food, or feed through storage or disposal.[8][13] Do
not allow Imazalil to enter sewer systems or waterways.[1][13]

o Container Disposal: Triple rinse empty containers, adding the rinsate to the experimental
solution or waste collection.[13] Puncture the container to prevent reuse and dispose of it
according to environmental regulations.[10][13]

Workflow for Safe Imazalil Handling
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4. Waste Management

Dispose via
[ Colect waste in Store Waste Hazardous Waste
| Labeled Container Securely Program

1. Preparation 2. Handling & Use 3. Post-Procedure

Review SDS & Verify Ventilation Weighing/ Experimental MM Decontaminate Dot & Clean/ Wash Hands
Protocol (Fume Hood) Inspect & bon PPE 4' Procedure Work Area Dispose of PPE Thoroughly

&
1

Emergency Protocol

!
|

N S L Spill or Follow First Aid

L g Exposure Event & Spill Cleanup

Click to download full resolution via product page

A flowchart illustrating the key stages of safely handling Imazalil in a lab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to Handling Imazalil: Personal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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